Cas no 69218-31-1 (2H-Benzotriazole,2-(1-methylethyl)-(9CI))

• Product Name: 2H-Benzotriazole,2-(1-methylethyl)-(9CI)
• CAS No: 69218-31-1
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 973260
• PubChem ID: 640724
• Update Time: 2025-04-19

2H-Benzotriazole,2-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Benzotriazole,2-(1-methylethyl)-(9CI)
• InChI=1/C9H11N3/c1-7(2)12-10-8-5-3-4-6-9(8)11-12/h3-7H,1-2H
• 2H-1,2,3-benzotriazole, 2-(1-methylethyl)-
• SCHEMBL1083857
• 69218-31-1
• 2-isopropyl-2H-1,2,3-benzotriazole
• 2-Isopropyl-2H-benzo[d][1,2,3]triazole
• DB-281752
• 2H-Benzotriazole, 2-(1-methylethyl)-

• Inchi： 1S/C9H11N3/c1-7(2)12-10-8-5-3-4-6-9(8)11-12/h3-7H,1-2H3
• InChI Key： TYNHWMHRAXGFGH-UHFFFAOYSA-N
• SMILES： N1(C(C)C)N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų